![molecular formula C11H9ClN2O B1454361 2-(2-Chlorophenoxy)pyridin-4-amine CAS No. 1250565-51-5](/img/structure/B1454361.png)
2-(2-Chlorophenoxy)pyridin-4-amine
Overview
Description
2-(2-Chlorophenoxy)pyridin-4-amine is a chloroaminoheterocyclic compound . It is a chemical compound that has gained significant attention in the scientific community.
Synthesis Analysis
The synthesis of 2-(2-Chlorophenoxy)pyridin-4-amine involves a sequential opening/closing cascade reaction . The key step includes aza-Michael addition between diamine and the in situ generated sulfonium salt .Molecular Structure Analysis
The molecular formula of 2-(2-Chlorophenoxy)pyridin-4-amine is C11H9N2OCl . The molecular weight is 220.65 g/mol .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(2-Chlorophenoxy)pyridin-4-amine include a molecular weight of 220.65 g/mol . The compound is a chloroaminoheterocyclic compound .Scientific Research Applications
Synthesis and Chemical Properties
Amination and Synthesis of Pyridines : The amination of pyridines, including compounds similar to 2-(2-Chlorophenoxy)pyridin-4-amine, is a critical reaction in organic chemistry. A general and efficient method for 2-amination of pyridines and quinolines has been developed, showing high yields and excellent selectivity, which is crucial for the synthesis of a wide range of pyridine derivatives (Yin et al., 2007). This method provides a versatile approach for the functionalization of pyridines, potentially applicable to 2-(2-Chlorophenoxy)pyridin-4-amine, facilitating the synthesis of novel organic compounds with diverse biological activities.
Catalysis and Polymerization : Research on aromatic amine ligands and copper(I) chloride has revealed highly active catalyst systems for polymerizing phenols. These studies, focusing on compounds like 4-aminopyridine, demonstrate the potential of using similar structures in catalyzing polymer synthesis, such as poly(2,6-dimethyl-1,4-phenylene ether) synthesis, where specific ligands significantly enhance the reaction rate and efficiency (Kim et al., 2018). This research suggests that derivatives of 2-(2-Chlorophenoxy)pyridin-4-amine could serve as effective ligands in catalytic systems, potentially leading to innovations in polymer chemistry.
Mechanism of Action
Target of Action
Similar compounds, such as pyrimidine-based anti-inflammatory agents, are known to target cyclooxygenase enzymes (cox-1 and cox-2) which play a crucial role in the inflammatory response .
Mode of Action
It can be inferred from related compounds that it may function by suppressing the activity of its targets, thereby reducing the generation of certain inflammatory mediators .
Biochemical Pathways
Related compounds are known to inhibit the expression and activities of certain vital inflammatory mediators, which suggests that 2-(2-chlorophenoxy)pyridin-4-amine may also influence these pathways .
Result of Action
Based on the known effects of similar compounds, it may result in the reduction of inflammation by inhibiting the production of certain inflammatory mediators .
properties
IUPAC Name |
2-(2-chlorophenoxy)pyridin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O/c12-9-3-1-2-4-10(9)15-11-7-8(13)5-6-14-11/h1-7H,(H2,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLQIWRKYUAEHAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=NC=CC(=C2)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Chlorophenoxy)pyridin-4-amine | |
CAS RN |
1250565-51-5 | |
Record name | 2-(2-chlorophenoxy)pyridin-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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